Cas no 91174-67-3 (Carbonochloridic acid,cyclohexylidenedi-4,1-phenylene ester (9CI))

• Product Name: Carbonochloridic acid,cyclohexylidenedi-4,1-phenylene ester (9CI)
• CAS No: 91174-67-3
• MF: C₂₀H₁₈Cl₂O₄
• MW: 393.260524272919
• CID: 799325
• PubChem ID: 5003969
• Update Time: 2025-04-19

Carbonochloridic acid,cyclohexylidenedi-4,1-phenylene ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid,cyclohexylidenedi-4,1-phenylene ester (9CI)
• [4-[1-(4-carbonochloridoyloxyphenyl)cyclohexyl]phenyl] carbonochloridate
• BISPHENOL Z BIS(CHLOROFORMATE)
• AKOS015913396
• DTXSID40407433
• Bisphenol Z bis(chloroformate), 97%
• SCHEMBL516999
• 91174-67-3

• Inchi： 1S/C20H18Cl2O4/c21-18(23)25-16-8-4-14(5-9-16)20(12-2-1-3-13-20)15-6-10-17(11-7-15)26-19(22)24/h4-11H,1-3,12-13H2
• InChI Key： JBBVUMYPDFKNDK-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=CC(=CC=1)C1(C2C=CC(=CC=2)OC(=O)Cl)CCCCC1

Computed Properties

• Exact Mass: 392.0582144g/mol
• Monoisotopic Mass: 392.0582144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: White powder block
• Density: 1.3±0.1 g/cm3
• Melting Point: 57-61 °C(lit.)
• Boiling Point: 460.1±38.0 °C at 760 mmHg

Carbonochloridic acid,cyclohexylidenedi-4,1-phenylene ester (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃